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Compound of Interest

Compound Name: A-77003

Cat. No.: B1664747

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical compound identified
as A-77003. Through database cross-referencing, A-77003 has been identified as 4-
Nitrobenzanilide (PubChem CID: 77003). This document details its chemical structure,
physicochemical properties, and synthesis.

It is critical to note that while the chemical aspects of 4-Nitrobenzanilide are well-documented,
there is a significant lack of publicly available information regarding its specific biological
activity, mechanism of action, and effects on signaling pathways. The predominant role of 4-
Nitrobenzanilide in the scientific literature is that of a chemical intermediate in the synthesis of
more complex molecules. While derivatives of 4-nitrobenzamide have been explored for
potential antimicrobial and anti-inflammatory properties, this guide will focus on the known data
for the core compound, 4-Nitrobenzanilide, and will clearly indicate where data is unavailable.

Core Compound Structure and Properties

4-Nitrobenzanilide is a benzamide derivative characterized by a nitro group substituted on one
of the phenyl rings.

Chemical Structure:
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e IUPAC Name: 4-nitro-N-phenylbenzamide[1]

e Molecular Formula: C13H10N203[1]

e CAS Number: 3460-11-5[1]

e SMILES: C1=CC=C(C=C1)NC(=0)C2=CC=C(C=C2)--INVALID-LINK--[O-][1]

e InChl Key: KCBREZOWOLOPLW-UHFFFAOYSA-NI[1]

Physicochemical Properties:

The following table summarizes the key physicochemical properties of 4-Nitrobenzanilide.

Property Value Reference
Molecular Weight 242.23 g/mol [1]
Monoisotopic Mass 242.06914219 Da [1]
Melting Point 199.0 to 203.0 °C [2]
Boiling Point 327 °C at 760 mmHg [2]
Solubility Soluble in DMSO. [3]
LogP 3.44330 [2]
Appearance Solid powder [3]

Synthesis of 4-Nitrobenzanilide

4-Nitrobenzanilide is typically synthesized via the acylation of aniline with 4-nitrobenzoic acid or
its derivatives. A common laboratory-scale synthesis involves the reaction of aniline with 4-
nitrobenzoyl chloride.

Experimental Protocol: Synthesis via Acylation
This protocol describes a general method for the synthesis of 4-Nitrobenzanilide.

Materials:
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Aniline

4-Nitrobenzoyl chloride

Pyridine (or another suitable base)
Dichloromethane (or another suitable solvent)
Hydrochloric acid (for workup)

Sodium bicarbonate solution (for workup)
Brine

Anhydrous sodium sulfate

Ethanol (for recrystallization)

Procedure:

Dissolve aniline in dichloromethane in a round-bottom flask equipped with a magnetic stirrer
and under an inert atmosphere.

Cool the solution in an ice bath.
Add pyridine to the solution.

Slowly add a solution of 4-nitrobenzoyl chloride in dichloromethane to the cooled aniline
solution.

Allow the reaction mixture to warm to room temperature and stir for several hours until the
reaction is complete (monitor by TLC).

Upon completion, wash the reaction mixture sequentially with dilute hydrochloric acid, water,
saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.
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 Purify the crude product by recrystallization from a suitable solvent such as ethanol to yield

4-Nitrobenzanilide as a solid.

Logical Workflow for Synthesis:
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Figure 1. Synthesis workflow for 4-Nitrobenzanilide.

Biological Activity and Mechanism of Action

As of the date of this guide, there is a notable absence of comprehensive, publicly available
data on the specific biological activity of 4-Nitrobenzanilide. The compound is primarily utilized
as a chemical intermediate for the synthesis of other molecules.

Some studies have investigated the biological activities of derivatives of 4-nitrobenzamide. For
instance, certain Schiff base derivatives have been synthesized and evaluated for in vitro
antimicrobial activity[4]. Additionally, derivatives of a structurally related compound, 4-nitro-2-
phenoxymethanesulphonanilide (Nimesulide), have been studied for anti-inflammatory
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activity[5]. However, these studies do not provide direct evidence of the biological activity of 4-
Nitrobenzanilide itself.

Quantitative Data (ICso, Ki, etc.):

No reliable quantitative data such as ICso or Ki values for the biological activity of 4-
Nitrobenzanilide could be identified in the public domain.

Signaling Pathways:

There is no available information to suggest that 4-Nitrobenzanilide directly modulates any
specific signaling pathways.

Experimental Protocols for Biological Evaluation

Due to the lack of published studies on the specific biological activity of 4-Nitrobenzanilide,
detailed experimental protocols for its biological evaluation are not available. However, based
on the activities of its derivatives, the following are examples of general experimental
approaches that could be employed to screen for potential biological activity.

General Protocol for In Vitro Anti-Inflammatory Screening (Nitric Oxide Inhibition Assay):

Cell Culture: Culture a suitable macrophage cell line (e.g., RAW 264.7) in appropriate media.

o Cell Seeding: Seed the cells in 96-well plates at a predetermined density and allow them to
adhere overnight.

o Compound Treatment: Treat the cells with various concentrations of 4-Nitrobenzanilide
(dissolved in a suitable solvent like DMSO) for a specified pre-incubation period.

 Inflammatory Stimulation: Induce an inflammatory response by adding lipopolysaccharide
(LPS) to the cell culture media.

¢ Incubation: Incubate the cells for 24 hours.

 Nitrite Measurement: Measure the accumulation of nitrite (a stable product of nitric oxide) in
the culture supernatant using the Griess reagent.
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» Data Analysis: Calculate the percentage of nitric oxide inhibition for each concentration of the
test compound and determine the I1Cso value.

Workflow for a Hypothetical Anti-Inflammatory Screening:

Assay Setup

( Culture RAW 264.7 Macrophages )

:
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Figure 2. Hypothetical workflow for anti-inflammatory screening.

Conclusion

Compound A-77003, identified as 4-Nitrobenzanilide, is a well-characterized chemical entity
with established synthesis routes. Its primary utility, based on current public knowledge, is as a
precursor in the synthesis of more complex organic molecules. For researchers and drug
development professionals, it is crucial to recognize the significant gap in the understanding of
the inherent biological activity of 4-Nitrobenzanilide itself. Future research would be necessary
to elucidate any potential pharmacological effects and mechanisms of action of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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